N-(3-methoxybenzyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H22N4O4/c1-16-8-10-18(11-9-16)22-26-23(32-27-22)20-7-4-12-28(24(20)30)15-21(29)25-14-17-5-3-6-19(13-17)31-2/h3-13H,14-15H2,1-2H3,(H,25,29)
• InChI Key: XUHVPJVOZZRVNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C24H22N4O4
• Molecular Weight: 430.5 g/mol

Description

N-(3-methoxybenzyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C24H22N4O4 and its molecular weight is 430.464. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

A series of compounds, including the one , were evaluated for their antimicrobial activity against various gram-positive and gram-negative bacteria and fungi. It was found that the antimicrobial activity potential of the compounds was higher against gram-negative bacteria compared to gram-positive bacteria. Additionally, these compounds were screened for their antiproliferative activity against selected human tumor cell lines, including A549 lung and MCF7 breast cancer cell lines. Among the compounds evaluated, one with a 1,3,4-oxadiazole ring and a 6-methoxy benzothiazole moiety exhibited the highest inhibitory activity against these tumor cell lines (Kaya et al., 2017).

Synthesis and Evaluation of Derivatives

The synthesis of new derivatives of this compound, aimed at improving antitumor activity, was also conducted. These derivatives were tested for their cytotoxicity and antimicrobial properties. The study provided insights into the structure-activity relationships and the potential of these derivatives in chemotherapeutic applications (Kaya et al., 2017).

Computational and Pharmacological Evaluation

In another study, computational and pharmacological potential of novel derivatives, including those with 1,3,4-oxadiazole and pyrazole structures, was assessed for toxicity, tumor inhibition, and their analgesic and anti-inflammatory potential. This research provided valuable insights into the binding and inhibitory effects of these compounds, suggesting their potential use in therapeutic applications (Faheem, 2018).

Antibacterial Activity Against Salmonella typhi

A related study focused on the antibacterial activity of certain derivatives against Salmonella typhi. This research contributed to understanding the potential use of these compounds in treating infections caused by this pathogen (Salama, 2020).